Cas no 2228134-35-6 (3-(3,4-dichlorophenyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(3,4-dichlorophenyl)-4,4-difluorobutanoic acid
• CAS No: 2228134-35-6
• MF: C₁₀H₈Cl₂F₂O₂
• MW: 269.072128295898
• CID: 6313832
• PubChem ID: 165649099
• Update Time: 2025-10-12

3-(3,4-dichlorophenyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-4,4-difluorobutanoic acid
• EN300-1945891
• 2228134-35-6

• Inchi： 1S/C10H8Cl2F2O2/c11-7-2-1-5(3-8(7)12)6(10(13)14)4-9(15)16/h1-3,6,10H,4H2,(H,15,16)
• InChI Key： GYAXBWLXEYYSRK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(F)F)CC(=O)O)Cl

Computed Properties

• Exact Mass: 267.9869412g/mol
• Monoisotopic Mass: 267.9869412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,4-dichlorophenyl)-4,4-difluorobutanoic acid

3-(3,4-Dichlorophenyl)-4,4-Difluorobutanoic Acid: A Comprehensive Overview

3-(3,4-Dichlorophenyl)-4,4-Difluorobutanoic Acid, also known by its CAS registry number CAS No. 2228134-35-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dichlorophenyl group with a difluoro-substituted butanoic acid moiety. The presence of both chlorine and fluorine atoms in its structure contributes to its distinctive chemical properties and potential applications.

The synthesis of 3-(3,4-Dichlorophenyl)-4,4-Difluorobutanoic Acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient pathways for the preparation of this compound, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its molecular geometry and intermolecular interactions.

In terms of chemical properties, 3-(3,4-Dichlorophenyl)-4,4-Difluorobutanoic Acid exhibits notable stability under various reaction conditions. Its reactivity is influenced by the electron-withdrawing effects of the chlorine and fluorine substituents, which enhance the acidity of the carboxylic acid group. This property makes it a valuable precursor in the synthesis of more complex molecules, particularly in the pharmaceutical industry where fine-tuned acidity is often required.

The application of 3-(3,4-Dichlorophenyl)-4,4-Difluorobutanoic Acid extends beyond traditional chemical synthesis. Recent studies have explored its potential as a building block in the development of advanced materials such as polymers and liquid crystals. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its use in coordination chemistry and catalysis.

From an environmental perspective, understanding the degradation pathways of CAS No. 2228134-35-6 is crucial for assessing its impact on ecosystems. Research has shown that under certain conditions, the compound undergoes hydrolysis to yield less harmful byproducts. This information is vital for industries aiming to minimize their environmental footprint while utilizing this compound in their processes.

In conclusion, 3-(3,4-Dichlorophenyl)-4,4-Difluorobutanoic Acid stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an area of ongoing research interest. As new methodologies and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.